Cas no 53868-40-9 (2-(4-methoxyphenyl)malondialdehyde)

• Product Name: 2-(4-methoxyphenyl)malondialdehyde
• CAS No: 53868-40-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 939279
• PubChem ID: 641824
• Update Time: 2025-04-19

2-(4-methoxyphenyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)malondialdehyde
• 2-(4-Chlorophenyl)malonaldehyde
• 2-(4-CHLOROPHENYL)MALONDIALDEHYDE
• (2Z)-3-hydroxy-2-(4-methoxyphenyl)prop-2-enal
• 2-(4-methoxyphenyl)-malondialdehyde
• MFCD00832061
• WASQXFIYEDZPDK-RMKNXTFCSA-N
• 3-hydroxy-2-(4-methoxyphenyl)acrylaldehyde
• AKOS005256863
• (Z)-3-hydroxy-2-(4-methoxyphenyl)prop-2-enal
• SCHEMBL1554455
• 53868-40-9
• (Z)-3-hydroxy-2-(4-methoxyphenyl)acrylaldehyde
• 493038-90-7
• SCHEMBL1554458

• Inchi： 1S/C10H10O3/c1-13-10-4-2-8(3-5-10)9(6-11)7-12/h2-7,11H,1H3/b9-6+
• InChI Key： WASQXFIYEDZPDK-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC(/C(/C=O)=C/O)=CC=1

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 182.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.1601 (rough estimate)
• Melting Point: 137-143 °C
• Boiling Point: 270.41°C (rough estimate)
• Flash Point: 111.7°C
• Refractive Index: 1.5370 (estimate)
• PSA: 46.53000
• LogP: 1.79300

2-(4-methoxyphenyl)malondialdehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 34-22
• Safety Instruction： 45-36/37/39-25
• Hazardous Material Identification：
• Risk Phrases：R34; R22